Cas no 433-18-1 (1,4-Bis(trifluoromethyl)cyclohexane)

• Product name: 1,4-Bis(trifluoromethyl)cyclohexane
• CAS No: 433-18-1
• MF: C₈H₁₀F₆
• MW: 220.155423641205
• MDL: MFCD29066795
• CID: 3042477
• PubChem ID: 15182427

1,4-Bis(trifluoromethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(trifluoromethyl)cyclohexane (cis- and trans- mixture)
• 1,4-bis(trifluoromethyl)cyclohexane
• 1alpha,4alpha-Bis(trifluoromethyl)cyclohexane
• T70917
• B5646
• 433-18-1
• YQBZQARTKCPGBH-UHFFFAOYSA-N
• SCHEMBL1035408
• MFCD29066795
• DTXSID401293262
• AS-87134
• 1,4-Bis(trifluoromethyl)cyclohexane

• MDL： MFCD29066795
• Inchi： 1S/C8H10F6/c9-7(10,11)5-1-2-6(4-3-5)8(12,13)14/h5-6H,1-4H2
• InChI Key： YQBZQARTKCPGBH-UHFFFAOYSA-N
• SMILES： FC(C1([H])C([H])([H])C([H])([H])C([H])(C(F)(F)F)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Exact Mass: 220.06866929g/mol
• Monoisotopic Mass: 220.06866929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: -40°C(lit.)
• Boiling Point: 140°C(lit.)

1,4-Bis(trifluoromethyl)cyclohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• PackingGroup：III